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Compound of Interest

Compound Name: Adipic acid-d4

Cat. No.: B12314669

In-Depth Technical Guide to Adipic Acid-d4

This technical guide provides comprehensive information on Adipic acid-d4 for researchers,
scientists, and professionals in drug development. It covers its chemical properties,
applications, and a detailed experimental protocol for its use as an internal standard in
analytical methodologies.

Core Properties of Adipic Acid-d4

Adipic acid-d4 is a deuterated form of adipic acid, where four hydrogen atoms have been
replaced by deuterium. This isotopic labeling makes it a valuable tool in various scientific
applications, particularly as an internal standard for mass spectrometry-based quantitative
analysis. Different isotopologues of Adipic acid-d4 exist, depending on the position of the
deuterium atoms.

Quantitative Data Summary

For clarity and easy comparison, the key quantitative data for different isotopologues of Adipic
acid-d4 are summarized in the table below.
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Property Adipic acid-3,3,4,4-d4 Adipic acid-2,2,5,5-d4
CAS Number 121311-78-2[1][2][3][4] 19031-55-1[5]

Molecular Formula HOOCCH2(CD2)2CH2COOH CeHeD4Oa4

Molecular Weight 150.17 g/mol 150.17 g/mol

Hexanedioic acid-d4, 1,6-
Synonyms Hexanedioic acid, 1,4- Hexanedioic-2,2,5,5-d4 acid

Butanedicarboxylic acid

Application in Quantitative Analysis

Adipic acid-d4 is primarily utilized as an internal standard in analytical chemistry, especially in
techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS). Its chemical properties are nearly identical to
the non-deuterated adipic acid, but its increased mass allows it to be distinguished by a mass
spectrometer. This allows for accurate quantification of the non-labeled adipic acid in various
biological and environmental samples.

Experimental Workflow: Use as an Internal Standard in
LC-MS

The following diagram illustrates a typical workflow for using Adipic acid-d4 as an internal
standard for the quantification of adipic acid in a sample using LC-MS.

xxxxxxxxxxxxxxxxxx

Click to download full resolution via product page

LC-MS workflow with an internal standard.
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Detailed Experimental Protocol: Quantification of
Adipic Acid in Human Plasma

This protocol provides a general framework for the quantification of adipic acid in human
plasma using Adipic acid-d4 as an internal standard with LC-MS.

1. Materials and Reagents:

o Adipic acid (analytical standard)

e Adipic acid-d4 (internal standard)

¢ Human plasma (K2-EDTA)

e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

o Solid Phase Extraction (SPE) cartridges

2. Preparation of Standard and Internal Standard Solutions:

e Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve adipic acid and Adipic
acid-d4 in methanol to prepare individual primary stock solutions.

o Working Standard Solutions: Serially dilute the adipic acid primary stock solution with a
50:50 methanol/water mixture to prepare a series of working standard solutions for the
calibration curve.

e Internal Standard Working Solution (100 ng/mL): Dilute the Adipic acid-d4 primary stock
solution with a 50:50 methanol/water mixture.

3. Sample Preparation:
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Thaw frozen human plasma samples on ice.

To 100 pL of plasma, add 10 pL of the internal standard working solution (100 ng/mL Adipic
acid-d4).

Vortex mix for 10 seconds.
Add 400 L of acetonitrile to precipitate proteins.
Vortex mix for 1 minute.
Centrifuge at 10,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a clean tube.
Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 pL of the mobile phase.
. LC-MS/MS Conditions:

Liquid Chromatography:

[¢]

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um).

[e]

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

[e]

o

Gradient: A suitable gradient to separate adipic acid from other matrix components.

Flow Rate: 0.3 mL/min.

[¢]

[¢]

Injection Volume: 5 pL.

Mass Spectrometry:

o lonization Mode: Electrospray lonization (ESI), negative mode.
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o Detection Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions:
» Adipic acid: Q1/Q3 transition (e.g., m/z 145.1 -> 127.1)
» Adipic acid-d4: Q1/Q3 transition (e.g., m/z 149.1 -> 131.1)
5. Data Analysis:
 Integrate the peak areas for both adipic acid and Adipic acid-d4.
o Calculate the peak area ratio of adipic acid to Adipic acid-d4.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

o Determine the concentration of adipic acid in the plasma samples from the calibration curve.

This technical guide provides a foundational understanding of Adipic acid-d4 and its
application in quantitative analysis. Researchers should further optimize experimental
conditions based on their specific instrumentation and sample matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Adipic acid-d4 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12314669#adipic-acid-d4-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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